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Compound Focus: 2-(Bromomethyl)benzaldehyde

CAS No.: 60633-91-2

Cat. No.: S683604

Get Quote

Compound Profiles and Synthesis Challenge

The tables below summarize the identified information for the starting material and the target product.

Table 1: Characterization of 2-Methylbenzaldehyde

Property Description

IUPAC Name 2-Methylbenzaldehyde [1]

Other Names o-Tolualdehyde [1] [2]

CAS Registry Number 529-20-4 [2]

Molecular Formula C₈H₈O [1] [2]

Molecular Weight 120.15 g/mol [1] [2]

Appearance Colorless liquid [1]

Boiling Point 199-200 °C [1]

Hazards Causes skin and serious eye irritation; may cause respiratory irritation [1]
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Table 2: Characterization of 2-(Bromomethyl)benzaldehyde

Property Description

IUPAC Name 2-(Bromomethyl)benzaldehyde [3]

CAS Registry Number 60633-91-2 [3]

Molecular Formula C₈H₇BrO [3]

Molecular Weight 199.05 g/mol [3]

SMILES c1ccc(c(c1)CBr)C=O [3]

The core challenge is that the searched literature describes synthetic methods for other brominated

compounds, such as 2-Bromo-4-methylbenzaldehyde [4] [5], but does not provide a procedure for the

bromination of the methyl group in 2-methylbenzaldehyde.

Proposed Generic Reaction Workflow

The synthesis you are inquiring about is a classic benzylic bromination. The following diagram outlines the

general two-stage workflow for this type of reaction, from setup to final product isolation. Note that specific

reaction conditions need to be sourced from dedicated chemical literature.
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Reaction Setup

Reaction & Quenching
- Combine reagents under controlled conditions

- Monitor reaction completion (e.g., TLC)
- Quench to stop reaction

Reaction Vessel

Work-up & Isolation
- Extraction with organic solvent

- Wash sequences (e.g., Na₂S₂O₃, NaHCO₃, brine)
- Dry over anhydrous salt
- Filter and concentrate

Crude Reaction Mixture

Purification & Analysis
- Purify crude product (e.g., column chromatography)

- Analyze final product (NMR, MS, MP)

Concentrated Crude Product

Pure Product
2-(Bromomethyl)benzaldehyde

Characterized Pure Compound

Click to download full resolution via product page

Recommendations for Protocol Development

To obtain the detailed experimental protocol you need, I suggest the following steps:
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Consult Specialized Databases: Search dedicated synthetic chemistry databases like Reaxys and

SciFinder. These platforms are invaluable for finding specific published procedures.
Refine Your Search Strategy: Use key reaction terms such as "benzylic bromination of o-
tolualdehyde," "side-chain bromination," or "synthesis of 2-(bromomethyl)benzaldehyde" in
your literature search.

Evaluate Reaction Conditions: When you find a procedure, pay close attention to the brominating
agent (e.g., N-Bromosuccinimide (NBS) is common), the initiator used (e.g., radical initiators like

AIBN or light), the solvent, temperature, and reaction time.
Prioritize Safety: Benzylic bromination reactions often involve reactive reagents and can be

exothermic. A comprehensive risk assessment and appropriate safety precautions are essential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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